Cas no 1270566-84-1 (2-(1-AMINOPROPYL)-4-FLUOROANILINE)

• Product Name: 2-(1-AMINOPROPYL)-4-FLUOROANILINE
• CAS No: 1270566-84-1
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• CID: 5582507
• PubChem ID: 55282739
• Update Time: 2025-06-08

2-(1-AMINOPROPYL)-4-FLUOROANILINE Chemical and Physical Properties

Names and Identifiers

• 2-(1-AMINOPROPYL)-4-FLUOROANILINE
• Benzenemethanamine, 2-amino-α-ethyl-5-fluoro-
• 2-(1-AMINOPROPYL)-4-FLUOROANILINE 2HCL
• AKOS006344133
• 2-(1-AMINOPROPYL)-4-FLUOROANILINE2HCL
• 1270566-84-1

• Inchi： 1S/C9H13FN2/c1-2-8(11)7-5-6(10)3-4-9(7)12/h3-5,8H,2,11-12H2,1H3
• InChI Key： IWKHCLIXVYUVOY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CC)N)N

Computed Properties

• Exact Mass: 168.10627659g/mol
• Monoisotopic Mass: 168.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 280.8±25.0 °C(Predicted)
• pka: 9.56±0.10(Predicted)

Additional information on 2-(1-AMINOPROPYL)-4-FLUOROANILINE

Introduction to 2-(1-AMINOPROPYL)-4-FLUOROANILINE (CAS No. 1270566-84-1)

2-(1-AMINOPROPYL)-4-FLUOROANILINE, identified by the Chemical Abstracts Service registry number 1270566-84-1, is a fluorinated aniline derivative featuring a propylamine side chain. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural properties and potential applications in drug development. The presence of both a fluorine atom and an amine group makes it a promising candidate for further chemical modifications, enabling the synthesis of novel bioactive molecules.

The molecular structure of 2-(1-AMINOPROPYL)-4-FLUOROANILINE consists of a benzene ring substituted with a fluorine atom at the 4-position and an amine-linked propyl chain at the 2-position. This configuration imparts unique electronic and steric characteristics, which can influence its interactions with biological targets. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in many pharmaceutical compounds, making this derivative an attractive scaffold for medicinal chemists.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced pharmacological properties. 2-(1-AMINOPROPYL)-4-FLUOROANILINE represents a class of compounds that could serve as intermediates in the synthesis of small-molecule drugs targeting various diseases. Its amine functionality allows for further derivatization, such as coupling with carboxylic acids to form amides or reacting with aldehydes to form imines, thereby expanding its utility in drug design.

One of the most compelling aspects of 2-(1-AMINOPROPYL)-4-FLUOROANILINE is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. The fluorine atom in the benzene ring can improve the compound's ability to bind tightly to the ATP-binding pocket of kinases, while the propylamine side chain can be tailored to optimize interactions with other residues in the enzyme's active site. Several studies have demonstrated that fluorinated anilines exhibit potent inhibitory activity against various kinases, making 2-(1-AMINOPROPYL)-4-FLUOROANILINE a valuable starting point for designing next-generation kinase inhibitors.

Additionally, 2-(1-AMINOPROPYL)-4-FLUOROANILINE has shown promise in the field of antiviral research. The structural features of this compound allow it to interact with viral proteases and polymerases, potentially inhibiting viral replication. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating the design of more effective antiviral agents. The combination of experimental validation and computational modeling has been instrumental in optimizing the pharmacological properties of 2-(1-AMINOPROPYL)-4-FLUOROANILINE derivatives.

The synthesis of 2-(1-AMINOPROPYL)-4-FLUOROANILINE typically involves multi-step organic reactions, starting from commercially available precursors such as 4-fluoroaniline and 1-amino-propane. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, 2-(1-AMINOPROPYL)-4-FLUOROANILINE (CAS No. 1270566-84-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile building block for synthesizing novel therapeutic agents targeting various diseases. As research in fluorinated compounds continues to advance, 2-(1-AMINOPROPYL)-4-FLUOROANILINE is likely to play an increasingly important role in drug discovery and development.